Cas no 1881717-97-0 (7,7-Dimethyl-1-oxo-1lambda4,4-thiazepane-4-carbonyl chloride)

• Product Name: 7,7-Dimethyl-1-oxo-1lambda4,4-thiazepane-4-carbonyl chloride
• CAS No: 1881717-97-0
• MF: C₈H₁₄ClNO₂S
• MW: 223.72026014328
• CID: 5742921
• PubChem ID: 127001348
• Update Time: 2025-08-05

7,7-Dimethyl-1-oxo-1lambda4,4-thiazepane-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7,7-Dimethyl-1-oxo-1lambda4,4-thiazepane-4-carbonylchloride
• 7,7-Dimethyl-1,4-thiazepane-4-carbonyl chloride 1-oxide
• 7,7-Dimethyl-1-oxo-1lambda4,4-thiazepane-4-carbonyl chloride
• 1881717-97-0
• EN300-1612549

• Inchi： 1S/C8H14ClNO2S/c1-8(2)3-4-10(7(9)11)5-6-13(8)12/h3-6H2,1-2H3
• InChI Key： LFRFENXUSPLMBO-UHFFFAOYSA-N
• SMILES： ClC(N1CCS(C(C)(C)CC1)=O)=O

Computed Properties

• Exact Mass: 223.0433776g/mol
• Monoisotopic Mass: 223.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.6Ų

Additional information on 7,7-Dimethyl-1-oxo-1lambda4,4-thiazepane-4-carbonyl chloride

7,7-Dimethyl-1-Oxo-1λ⁴,4-Thiazepane-4-Carbonyl Chloride: A Comprehensive Overview

The compound 7,7-Dimethyl-1-Oxo-1λ⁴,4-Thiazepane-4-Carbonyl Chloride (CAS No. 1881717-97-0) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazepane ring system with specific substituents that confer unique chemical and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 7,7-Dimethyl-1-Oxo-1λ⁴,4-Thiazepane-4-Carbonyl Chloride, making it accessible for research and industrial applications. The compound's structure includes a carbonyl chloride group attached to the thiazepane ring, which enhances its reactivity and functional versatility. This feature makes it an attractive candidate for use in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

The thiazepane ring system in this compound plays a pivotal role in its chemical behavior. The sulfur atom within the ring contributes to its stability and reactivity, while the nitrogen atom introduces additional functional complexity. The dimethyl substituents at the 7-position further modulate the electronic properties of the molecule, influencing its solubility, thermal stability, and reactivity. These characteristics have been extensively studied in recent research papers, highlighting their importance in drug design and material science.

One of the most promising applications of 7,7-Dimethyl-1-Oxo-1λ⁴,4-Thiazepane-4-Carbonyl Chloride is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds with therapeutic properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

In addition to its medicinal applications, this compound has found utility in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced polymers and coatings. Recent research has focused on its ability to form stable cross-linked networks, which could be employed in high-performance materials for aerospace and automotive industries.

The synthesis of 7,7-Dimethyl-1-Oxo-1λ⁴,4-Thiazepane-4-Carbonyl Chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazepane ring through sulfur-nitrogen cyclization and subsequent functionalization to introduce the carbonyl chloride group. These steps require precise control over reaction conditions to ensure high yields and product purity.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its reactive nature. Researchers have developed innovative strategies to mitigate potential hazards associated with its use, ensuring safe handling practices in both laboratory and industrial settings.

In conclusion, 7,7-Dimethyl-1-Oxo-1λ⁴,4-Thiazepane-4-Carbonyl Chloride (CAS No. 1881717-97-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new applications for this compound, its role in shaping future technologies is expected to grow substantially.